Ethyl 3'-methyl-5-oxo-3-(thiophen-2-yl)-2,3,4,5-tetrahydro-[1,1'-biphenyl]-4-carboxylate

• IUPAC Name: ethyl 4-(3-methylphenyl)-2-oxo-6-thiophen-2-ylcyclohex-3-ene-1-carboxylate
• InChI: InChI=1S/C20H20O3S/c1-3-23-20(22)19-16(18-8-5-9-24-18)11-15(12-17(19)21)14-7-4-6-13(2)10-14/h4-10,12,16,19H,3,11H2,1-2H3
• InChI Key: VLNWVYZKSGDORR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(CC(=CC1=O)C2=CC=CC(=C2)C)C3=CC=CS3
• Molecular Formula: C20H20O3S
• Molecular Weight: 340.4 g/mol

Description

Ethyl 3'-methyl-5-oxo-3-(thiophen-2-yl)-2,3,4,5-tetrahydro-[1,1'-biphenyl]-4-carboxylate is a useful research compound. Its molecular formula is C20H20O3S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis Methods : Research has developed highly efficient protocols for synthesizing derivatives similar to Ethyl 3'-methyl-5-oxo-3-(thiophen-2-yl)-2,3,4,5-tetrahydro-[1,1'-biphenyl]-4-carboxylate. These methods include one-pot, three-component synthesis techniques that are mild, yield excellent products, and are environmentally friendly (Xiao-qing Li & Lan-zhi Wang, 2014).
• Ionic Liquid-Promoted Synthesis : Ionic liquids have been used to promote the synthesis of novel derivatives with potential biological activities, offering an environmentally friendly, rapid, and convenient methodology (S. Tiwari et al., 2018).

Biological Activities

• Antimicrobial and Antioxidant Properties : Several derivatives have shown significant in vitro antifungal and antibacterial activity, surpassing standard drugs in some cases. This indicates their potential as antimicrobial agents. Additionally, some compounds have exhibited remarkable antioxidant activities (K. Raghavendra et al., 2016).
• Anticancer Potentials : New derivatives have been synthesized with potent inhibitory activity towards critical cancer-related enzymes, displaying significant cytotoxic activity against various cancer cell lines (Y. Riadi et al., 2021).

Molecular Modifications and Drug Design

• Molecular Docking Studies : The binding interactions and mode of action of synthesized compounds have been elucidated through molecular docking studies, supporting their antimicrobial selectivity and potential as oral drug candidates (S. Tiwari et al., 2018).
• Synthesis of Fluorescent Derivatives : Methods have been developed for synthesizing fluorescent active compounds, indicating applications in bioimaging or as molecular probes (N. Al-Masoudi et al., 2015).